Cas no 191724-08-0 (4-(3-Methylphenyl)phenol)

• Product Name: 4-(3-Methylphenyl)phenol
• CAS No: 191724-08-0
• MF: C₁₃H₁₂O
• MW: 184.233783721924
• MDL: MFCD01910124
• CID: 1092852
• Update Time: 2025-10-29

4-(3-Methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3'-Methyl-[1,1'-biphenyl]-4-ol
• 3'-METHYL[1,1'-BIPHENYL]-4-OL
• 4-(3-methylphenyl)phenol
• 3'-methylbiphenyl-4-ol
• 4-(3'-methyl-phenyl)phenol
• 4'-Hydroxy-3-methyl-biphenyl
• AC1LQUHE
• SureCN1513668
• 4-(3-Methylphenyl)phenol

• MDL： MFCD01910124
• Inchi： 1S/C13H12O/c1-10-3-2-4-12(9-10)11-5-7-13(14)8-6-11/h2-9,14H,1H3
• InChI Key： DMTSNKPXUWEOBB-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1C=CC=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(3-Methylphenyl)phenol

4-(3-Methylphenyl)phenol (CAS No. 191724-08-0): Properties, Applications, and Market Insights

4-(3-Methylphenyl)phenol (CAS No. 191724-08-0) is an organic compound belonging to the class of phenolic derivatives. This compound, also known as m-cresol phenyl ether, has gained significant attention in various industrial and research applications due to its unique chemical properties. With the increasing demand for specialty chemicals in pharmaceuticals, agrochemicals, and material science, 4-(3-Methylphenyl)phenol has emerged as a valuable intermediate in synthetic chemistry.

The molecular structure of 4-(3-Methylphenyl)phenol features a phenol group attached to a 3-methylphenyl moiety, giving it distinct physicochemical characteristics. This compound typically appears as a white to light yellow crystalline solid with a mild aromatic odor. Its molecular weight is 184.23 g/mol, and it exhibits moderate solubility in organic solvents while being sparingly soluble in water. These properties make it particularly useful in formulations where controlled release or specific solubility profiles are required.

In recent years, the application of 4-(3-Methylphenyl)phenol has expanded significantly in the pharmaceutical industry. Researchers have explored its potential as a building block for drug synthesis, particularly in the development of antimicrobial agents and anti-inflammatory compounds. The compound's phenolic structure allows for easy functionalization, making it a versatile intermediate in medicinal chemistry. With the growing global focus on antimicrobial resistance (AMR), derivatives of 4-(3-Methylphenyl)phenol are being investigated for their potential in addressing this critical healthcare challenge.

The material science sector has also found valuable applications for 4-(3-Methylphenyl)phenol. It serves as a key component in the production of high-performance polymers and resins, where its structural properties contribute to enhanced thermal stability and mechanical strength. In the era of sustainable materials and green chemistry, researchers are examining how this compound can be incorporated into bio-based polymers to reduce environmental impact while maintaining performance characteristics.

From a market perspective, the demand for 4-(3-Methylphenyl)phenol has shown steady growth, particularly in Asia-Pacific regions where chemical manufacturing capabilities are expanding rapidly. Industry analysts project that the compound will see increased utilization in electronic materials and advanced coatings, driven by the ongoing miniaturization of electronic devices and the need for specialized protective materials. The global shift toward electric vehicles and renewable energy technologies is expected to further boost demand for such specialty chemicals in coming years.

Quality control and analytical methods for 4-(3-Methylphenyl)phenol have become increasingly sophisticated. Modern techniques such as HPLC (High-Performance Liquid Chromatography) and GC-MS (Gas Chromatography-Mass Spectrometry) are routinely employed to ensure purity and consistency in industrial batches. These advancements align with the pharmaceutical industry's growing emphasis on quality by design (QbD) principles and stringent regulatory requirements for chemical intermediates.

Environmental and safety considerations for handling 4-(3-Methylphenyl)phenol follow standard protocols for phenolic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended when working with this chemical. The compound's environmental fate and biodegradability characteristics have been studied, with results indicating it undergoes moderate degradation under appropriate conditions, making it suitable for use in various green chemistry applications.

Recent scientific literature has highlighted novel synthetic routes to 4-(3-Methylphenyl)phenol that improve yield and reduce byproduct formation. These advancements are particularly relevant in the context of process intensification and continuous manufacturing - key trends in modern chemical production. Researchers have also explored catalytic systems that enable more sustainable production methods, aligning with the chemical industry's commitment to Principles of Green Chemistry.

The future outlook for 4-(3-Methylphenyl)phenol appears promising, with potential applications emerging in nanotechnology and advanced material composites. As industries continue to seek high-performance additives and intermediates, this compound's versatility positions it well for expanded utilization. Ongoing research into its derivatives may unlock additional functionalities, particularly in areas such as smart materials and functional coatings that respond to environmental stimuli.

For researchers and industry professionals seeking detailed technical information about 4-(3-Methylphenyl)phenol, comprehensive spectral data (including NMR and IR spectra) are available through various chemical databases. These resources facilitate compound identification and support quality control processes in manufacturing environments. The availability of such detailed characterization data underscores the compound's well-established position in the fine chemicals market.